Carbamic acid, (3,4-dichlorophenyl)-, 4-acetylphenyl ester
Overview
Description
Carbamic acid, (3,4-dichlorophenyl)-, 4-acetylphenyl ester, otherwise known as 3,4-DCA, is a compound that is used in a variety of scientific research applications. It is a synthetic derivative of carbamic acid, which is a type of organic compound that is composed of a carbamate group and a carboxylic acid group. 3,4-DCA has been used in a wide range of research applications including biochemistry, physiology, and pharmacology.
Scientific Research Applications
3,4-DCA has been used in a variety of scientific research applications. It has been used as a substrate for biochemical studies, as a marker for physiological studies, and as a tool for pharmacological research. It has also been used to study the structure and function of enzymes, to examine the effects of drugs on cells, and to investigate the role of hormones in the body.
Mechanism of Action
The mechanism of action of 3,4-DCA is not well understood. However, it is believed to act as a substrate for enzymes, allowing them to catalyze reactions. It has also been suggested that it may act as an agonist or antagonist of certain receptors, which could lead to the production of various hormones or the inhibition of certain biochemical processes.
Biochemical and Physiological Effects
3,4-DCA has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the metabolism of carbohydrates, proteins, and lipids. It has also been shown to activate certain pathways involved in the regulation of cell growth and differentiation. In addition, it has been shown to affect the production of hormones, such as insulin and glucagon, and to alter the expression of certain genes.
Advantages and Limitations for Lab Experiments
3,4-DCA has several advantages for laboratory experiments. It is a relatively inexpensive compound, and it is easily accessible. It is also relatively stable, and it can be stored for long periods of time. However, it also has some limitations. It is a relatively toxic compound, and it can be difficult to handle and store safely. In addition, it can be difficult to control the concentration of the compound in experiments.
Future Directions
There are several potential future directions for research involving 3,4-DCA. One possible direction is to investigate its effects on other enzymes and pathways in the body. Another possible direction is to explore its potential as a therapeutic agent. In addition, further research could be conducted to better understand its mechanism of action and its effects on various physiological processes. Finally, further research could be conducted to explore its potential applications in drug development.
properties
IUPAC Name |
(4-acetylphenyl) N-(3,4-dichlorophenyl)carbamate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11Cl2NO3/c1-9(19)10-2-5-12(6-3-10)21-15(20)18-11-4-7-13(16)14(17)8-11/h2-8H,1H3,(H,18,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SVADXMBEHYZPGI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=C(C=C1)OC(=O)NC2=CC(=C(C=C2)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11Cl2NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60234425 |
Source
|
| Record name | Carbamic acid, (3,4-dichlorophenyl)-, 4-acetylphenyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60234425 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
324.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Carbamic acid, (3,4-dichlorophenyl)-, 4-acetylphenyl ester | |
CAS RN |
85221-17-6 |
Source
|
| Record name | Carbamic acid, (3,4-dichlorophenyl)-, 4-acetylphenyl ester | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0085221176 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Carbamic acid, (3,4-dichlorophenyl)-, 4-acetylphenyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60234425 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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